Cas no 6372-42-5 (Cyclohexyldiphenylphosphine)

• Product Name: Cyclohexyldiphenylphosphine
• CAS No: 6372-42-5
• MF: C₁₈H₂₁P
• MW: 268.333105802536
• MDL: MFCD00046360
• CID: 46705
• PubChem ID: 24873530
• Update Time: 2025-06-08

Cyclohexyldiphenylphosphine Chemical and Physical Properties

Names and Identifiers

• Cyclohexyldiphenylphosphine
• cyclohexyl(diphenyl)phosphane
• Diphenylcyclohexylphosphine
• Diphenylphosphinocyclohexane
• Cyclohexyl diphenyl phosphine
• Phosphine, cyclohexyldiphenyl-
• CYCLOHEXYL-DIPHENYL-PHOSPHANE
• Cyclohexyldiphenylphosphine, 98%
• cyclohexyl(diphenyl)phosphine
• PubChem6451
• cyclohexyldiphenylphosphane
• cyclohexyl-di(phenyl)phosphane
• ZXKWUYWWVSKKQZ-UHFFFAOYSA-
• ZXKWUYWWVSKKQZ-U
• 6372-42-5
• BCP05539
• HY-W013327
• AKOS015840834
• C18H21P
• FT-0636122
• ZXKWUYWWVSKKQZ-UHFFFAOYSA-N
• AS-59019
• SCHEMBL34871
• AMY11717
• SY036763
• MFCD00046360
• EINECS 228-904-2
• NS00021286
• CS-W014043
• InChI=1/C18H21P/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-2,4-7,10-13,18H,3,8-9,14-15H2
• 6SW83V2X43
• A834487
• J-520171
• DTXSID6074671
• DB-009649

• MDL： MFCD00046360
• Inchi： 1S/C18H21P/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-2,4-7,10-13,18H,3,8-9,14-15H2
• InChI Key： ZXKWUYWWVSKKQZ-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 268.13800
• Monoisotopic Mass: 268.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9

Experimental Properties

• Color/Form: White crystals
• Melting Point: 59.0 to 62.0 deg-C
• Boiling Point: 374°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Water Partition Coefficient: Insoluble
• PSA: 13.59000
• LogP: 4.45200
• Sensitiveness: Air Sensitive
• Solubility: Not determined

Cyclohexyldiphenylphosphine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：SY8387500
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Safety Term：S24/25

Additional information on Cyclohexyldiphenylphosphine

Introduction to Cyclohexyldiphenylphosphine (CAS No: 6372-42-5)

Cyclohexyldiphenylphosphine, with the chemical formula (C₁₂H₁₉ClP), is a significant organophosphorus compound widely recognized for its applications in synthetic chemistry and catalysis. This compound, identified by its unique CAS number 6372-42-5, has garnered considerable attention in recent years due to its versatile role in facilitating various chemical transformations. The structural composition of Cyclohexyldiphenylphosphine features a cyclohexyl group bonded to a diphosphine moiety, which imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and materials science research.

The utility of Cyclohexyldiphenylphosphine stems from its ability to act as a ligand in transition metal-catalyzed reactions. Its phosphorus center can coordinate with metals such as palladium, nickel, and copper, enhancing the efficiency of cross-coupling reactions like Suzuki-Miyaura and Heck couplings. These reactions are pivotal in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. Recent advancements in catalytic systems have highlighted the importance of phosphine ligands like Cyclohexyldiphenylphosphine in achieving higher selectivity and yield in these transformations.

In the realm of pharmaceutical research, Cyclohexyldiphenylphosphine has been employed in the development of novel drug candidates. Its structural framework allows for easy modifications, enabling chemists to tailor properties such as solubility, bioavailability, and metabolic stability. For instance, studies have demonstrated its role in synthesizing protease inhibitors, which are critical in treating diseases like HIV and cancer. The compound's ability to stabilize reactive intermediates during drug synthesis makes it an indispensable tool in medicinal chemistry.

The industrial applications of Cyclohexyldiphenylphosphine extend beyond pharmaceuticals. In materials science, it serves as a precursor for the preparation of advanced polymers and coatings. These materials exhibit enhanced thermal and mechanical properties, making them suitable for high-performance applications in aerospace and automotive industries. Additionally, research has explored its potential in developing organic electronics, where phosphine-based ligands contribute to the optimization of charge transport properties in semiconducting materials.

Recent studies have also delved into the environmental impact of using Cyclohexyldiphenylphosphine as a catalyst. Researchers are investigating sustainable synthetic routes that minimize waste and energy consumption. For example, green chemistry approaches have focused on using biodegradable solvents and renewable feedstocks to produce this compound more efficiently. Such efforts align with global initiatives to promote eco-friendly chemical processes without compromising on performance.

The future prospects of Cyclohexyldiphenylphosphine are promising, with ongoing research uncovering new applications and refining existing ones. As synthetic methodologies evolve, the demand for high-quality phosphine ligands like this is expected to rise. Collaborative efforts between academia and industry will be crucial in harnessing its full potential across various scientific disciplines.

In conclusion, Cyclohexyldiphenylphosphine (CAS No: 6372-42-5) represents a cornerstone compound in modern chemistry. Its multifaceted applications underscore its importance as a reagent and catalyst, driving innovation in pharmaceuticals, materials science, and beyond. As research continues to uncover new possibilities, this compound will undoubtedly remain at the forefront of chemical advancements.